Cas no 61415-71-2 (9,10-Anthracenedione, 2,3-dimethyl-6-nitro-)
61415-71-2 structure
Product Name:9,10-Anthracenedione, 2,3-dimethyl-6-nitro-
CAS No:61415-71-2
MF:C16H11NO4
MW:281.262844324112
CID:480325
PubChem ID:12307088
Update Time:2025-04-19
9,10-Anthracenedione, 2,3-dimethyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione, 2,3-dimethyl-6-nitro-
- 2,3-dimethyl-6-nitroanthracene-9,10-dione
- DTXSID40486849
- 61415-71-2
-
- Inchi: 1S/C16H11NO4/c1-8-5-12-13(6-9(8)2)16(19)14-7-10(17(20)21)3-4-11(14)15(12)18/h3-7H,1-2H3
- InChI Key: ZBDPHYARCLRGLD-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2C(C2C=C(C)C(C)=CC=21)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 281.06883
- Monoisotopic Mass: 281.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 80Ų
Experimental Properties
- PSA: 77.28
9,10-Anthracenedione, 2,3-dimethyl-6-nitro- Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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